Cas no 67565-49-5 (Benzene, 1-nitro-4-[(4-nitrophenoxy)methyl]-)

• Product Name: Benzene, 1-nitro-4-[(4-nitrophenoxy)methyl]-
• CAS No: 67565-49-5
• MF: C₁₃H₁₀N₂O₅
• MW: 274.22890329361
• CID: 1719677
• PubChem ID: 586107
• Update Time: 2025-04-21

Benzene, 1-nitro-4-[(4-nitrophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-4-[(4-nitrophenoxy)methyl]-
• 1-Nitro-4-[(4-nitrobenzyl)oxy]benzene #
• YTQLGLOLYGRYMQ-UHFFFAOYSA-N
• 67565-49-5
• 1-nitro-4-[(4-nitrophenoxy)methyl]benzene
• 1-Nitro-4-[[4-nitrophenoxy]methyl]benzene
• 4-Nitrobenzyl 4-nitrophenyl ether
• 1-Nitro-4-[(4-nitrobenzyl)oxy]benzene
• AKOS008349862
• DTXSID801034137

• Inchi： 1S/C13H10N2O5/c16-14(17)11-3-1-10(2-4-11)9-20-13-7-5-12(6-8-13)15(18)19/h1-8H,9H2
• InChI Key： YTQLGLOLYGRYMQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 274.059
• Monoisotopic Mass: 274.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 95.51